1-(5-Bromo-2-cyclopentyloxyphenyl)ethanone

• Molecular Formula: C13H15BrO2
• Molecular Weight: 283.16 g/mol
• IUPAC Name: 1-(5-bromo-2-cyclopentyloxyphenyl)ethanone
• InChI: InChI=1S/C13H15BrO2/c1-9(15)12-8-10(14)6-7-13(12)16-11-4-2-3-5-11/h6-8,11H,2-5H2,1H3
• InChI Key: GEDAVYHUTXEPTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)Br)OC2CCCC2

Description

1-(5-Bromo-2-cyclopentyloxyphenyl)ethanone is a useful research compound. Its molecular formula is C13H15BrO2 and its molecular weight is 283.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (6.55 g, 47.4 mmol), cyclopentyl bromide (8.25 g, 55.3 mmol) and DMF (5 ml) were added to a DMF solution (10 ml) of 5′-bromo-2′-hydroxyacetophenone (8.5 g, 39.5 mmol), and the resulting mixture was stirred at 60° C. for 4.5 hours. Potassium carbonate (3.0 g, 21.7 mmol) and cyclopentyl bromide (2.0 g, 13.4 mmol) were added to the resultant mixture, and stirred at 60° C. for 9 hours. After the reaction mixture was cooled to room temperature, water was added, and the resulting mixture was extracted with ethyl acetate. The organic layer was washed with a saturated sodium chloride aqueous solution, and then concentrated under reduced pressure. The residue was then purified by silica gel column chromatography (n-hexane:ethyl acetate=9:1). The purified product was concentrated under reduced pressure to thereby obtain 11.3 g of oily pale yellow 1-(5-bromo-2-cyclopentyloxyphenyl)ethanone (yield: 100%).